4-cyano-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C23H24N4O2S.ClH/c1-16-3-4-17(2)21-20(16)25-23(30-21)27(10-9-26-11-13-29-14-12-26)22(28)19-7-5-18(15-24)6-8-19;/h3-8H,9-14H2,1-2H3;1H
• InChI Key: MOJCPNLZJGGNCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC=C(C=C4)C#N.Cl
• Molecular Formula: C23H25ClN4O2S
• Molecular Weight: 457.0 g/mol

Description

4-cyano-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H25ClN4O2S and its molecular weight is 456.99. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Reactions

• Cyano-ynamines, related to the chemical structure , have been explored for their chemical reactivity, particularly their conversion into cyanoacetamides upon acidic hydrolysis. Additionally, these compounds can undergo 1,3-dipolar cycloaddition, forming various isoxazole derivatives, indicative of their potential in synthetic organic chemistry (Sasaki & Kojima, 1970).

Synthesis of Heterocyclic Compounds

• Benzo[b]thiophen derivatives, closely related to the compound in focus, have been used for the synthesis of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, showcasing their utility in creating a diverse array of heterocyclic compounds (Mohareb et al., 2004).

Pharmaceutical Research

• Derivatives of similar chemical structures have shown potential in pharmaceutical applications. For instance, certain enaminoamides displayed analgesic and anti-inflammatory effects in experimental models, which could be indicative of the therapeutic potential of related compounds (Yusov et al., 2019).

Antimicrobial and Antitrypanosomal Activities

• Some thiobenzamides and derivatives, which share structural similarities, have been investigated for their antimicrobial properties and activities against Trypanosoma brucei, a parasite responsible for sleeping sickness. This suggests a possible role for similar compounds in treating infectious diseases (Agnimonhan et al., 2012).

Cytotoxicity and Anticancer Research

• Compounds structurally akin to 4-cyano-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride have been explored for their cytotoxicity against cancer cell lines. These studies contribute to the understanding of the potential anticancer properties of such compounds (Shi et al., 2018).

Neuroprotective Effects

• Some benzothiophene derivatives have been studied for their protective effects against neurotoxicity in cultured astrocytes, indicating a potential application in neuroprotective therapies (Phuagphong et al., 2004).